Cas no 22415-73-2 (pentane, 2,3-dibromo-, (r*,r*)-)

• Product Name: pentane, 2,3-dibromo-, (r*,r*)-
• CAS No: 22415-73-2
• MF: C₅H₁₀Br₂
• MW: 229.940900325775
• CID: 912363
• PubChem ID: 95366
• Update Time: 2025-04-19

pentane, 2,3-dibromo-, (r*,r*)- Chemical and Physical Properties

Names and Identifiers

• pentane, 2,3-dibromo-, (r*,r*)-
• 5398-25-4
• EINECS 226-427-4
• Pentane,2,3-dibromo-
• 22415-74-3
• 2,3-Dibromopentane
• Pentane, 2,3-dibromo-
• 2,3-Dibromopentane #
• NSC 4601
• NS00045174
• Pentane, 2,3-dibromo-, erythro
• MFCD00191990
• 2.3-Dibrom-pentan
• erythro-2,3-Dibromopentane
• DTXSID10871127
• NSC-4601
• Threo-2,3-dibromopentane
• 2,3-DIBROMO-PENTANE
• NSC4601
• 22415-73-2
• SCHEMBL2929604
• Pentane,3-dibromo-
• DB-019700

• Inchi： 1S/C5H10Br2/c1-3-5(7)4(2)6/h4-5H,3H2,1-2H3
• InChI Key： LWBRXRHBXMVUEX-UHFFFAOYSA-N
• SMILES： BrC(CC)C(C)Br

Computed Properties

• Exact Mass: 227.9149
• Monoisotopic Mass: 227.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0